NMDAR antagonist 4

• Molecular Formula: C12H9NO4
• Molecular Weight: 231.20 g/mol
• InChI: InChI=1S/C12H9NO4/c14-10(15)6-8-5-7-3-1-2-4-9(7)13-11(8)12(16)17/h1-5H,6H2,(H,14,15)(H,16,17)
• InChIKey: IFXJDEHFADWURH-UHFFFAOYSA-N

NMDAR Antagonist 4 (IIc) Identity and Comparators

NMDAR antagonist 4 (designated IIc; CAS 1607589-56-9; C₁₅H₁₈FN; MW 231.31) is a low-micromolar, uncompetitive, voltage-dependent N-methyl-D-aspartate receptor (NMDAR) open-channel blocker developed as a memantine analog featuring a benzohomoadamantane scaffold [1]. It is orally active and demonstrates positive predicted blood-brain barrier (BBB) permeability [1]. A distinct chemical entity sharing the same commercial name (Compound 8; CAS 132623-44-0; C₁₂H₉NO₄; MW 231.20) acts as a glycine-site NMDAR antagonist with Ki >100 μM and is chemically identified as 3-(carboxymethyl)quinoline-2-carboxylic acid (CCMQ) . This guide focuses on IIc because it possesses the richest head-to-head quantitative comparator data. The closest pharmacological analog and primary comparator is the FDA-approved drug memantine. Additional relevant in-class comparators include the more potent but voltage-dependence-deficient analog IIb (IC₅₀ = 0.70 μM) [1], ketamine, MK-801, and neramexane.

Pharmacology Uncompetitive NMDAR open-channel blocker with memantine-comparable voltage dependence

ADME / CNS Orally bioavailable, positive predicted BBB permeability, high metabolic stability

Comparator data Direct head-to-head evidence vs. memantine in multiple neurodegeneration models

• [1] Turcu AL, Companys-Alemany J, Phillips MB, Patel DS, Griñán-Ferré C, Loza MI, Brea JM, Pérez B, Soto D, Sureda FX, Kurnikova MG, Johnson JW, Pallàs M, Vázquez S. Design, synthesis, and in vitro and in vivo characterization of new memantine analogs for Alzheimer's disease. Eur J Med Chem. 2022 Jun 5;236:114354. doi: 10.1016/j.ejmech.2022.114354. PMID: 35453065; PMCID: PMC9106868. View Source

NMDAR Antagonist 4 (IIc) Substitution Limitations

Although multiple uncompetitive NMDAR channel blockers exist, they are not interchangeable for research or therapeutic development. Even within the same benzohomoadamantane series, IIb (IC₅₀ = 0.70 μM) is ~2.8-fold more potent than IIc (IC₅₀ = 1.93 μM) yet was discarded for in vivo studies because it exhibited significantly weaker voltage dependence (% block at +60 mV: 26.9 ± 4.7% for IIb vs −3.9 ± 2.5% for memantine; p < 0.001), predicting poorer therapeutic tolerability [1]. Memantine itself shows similar potency (IC₅₀ = 1.5 μM) to IIc, but IIc was specifically selected from a library of >40 analogs for its unique combination of potency, voltage dependence closely matching memantine (V₀ = 25.43 mV, δ = 1.01), high metabolic stability in both human (96%) and mouse (77%) liver microsomes, lack of hERG and CYP inhibition, and positive predicted BBB permeability [1]. Substituting IIc with memantine or other analogs confounds variables including voltage-dependence kinetics, metabolic clearance rate, and CYP-mediated drug interaction potential—each of which can independently alter experimental outcomes in neurodegeneration models [1].

Potency vs. voltage More potent analog IIb exhibits markedly weaker voltage dependence, which may compromise tolerability endpoint profiling in model systems compared to IIc.

Metabolic profile IIc shows high human microsomal stability and negligible CYP inhibition; substituting with other NMDAR blockers (e.g., ketamine, MK-801) introduces known metabolic or drug-interaction variables.

Voltage dependence Memantine shares similar voltage dependence with IIc, but scaffold differences may affect off-target kinase interactions and channel kinetics; direct functional interchangeability requires validation.

• [1] Turcu AL, Companys-Alemany J, Phillips MB, Patel DS, Griñán-Ferré C, Loza MI, Brea JM, Pérez B, Soto D, Sureda FX, Kurnikova MG, Johnson JW, Pallàs M, Vázquez S. Design, synthesis, and in vitro and in vivo characterization of new memantine analogs for Alzheimer's disease. Eur J Med Chem. 2022 Jun 5;236:114354. doi: 10.1016/j.ejmech.2022.114354. PMID: 35453065; PMCID: PMC9106868. View Source

NMDAR Antagonist 4 (IIc) Comparative Evidence

NMDAR Channel Blockade: IIc vs. Memantine

In a direct head-to-head comparison using primary cultures of rat cerebellar granule neurons challenged with 100 μM NMDA plus 10 μM glycine in a Fura-2 intracellular calcium assay, IIc blocked NMDAR-mediated calcium influx with an IC₅₀ of 1.93 ± 0.21 μM, compared to memantine's IC₅₀ of 1.5 ± 0.1 μM measured in the same experimental system [1]. IIc's potency was therefore within ~1.3-fold of the FDA-approved drug memantine. By contrast, the more potent series analog IIb achieved IC₅₀ = 0.70 ± 0.12 μM (~2.1-fold more potent than memantine) but was subsequently eliminated from candidate selection due to an unfavorable voltage-dependence profile (see Evidence Item 2) [1].

NMDAR IC₅₀

Head-to-head

IIc IC₅₀ = 1.93 ± 0.21 μM; memantine IC₅₀ = 1.5 ± 0.1 μM

Potency within ~1.3-fold of the FDA-approved comparator; supports moderate NMDAR blockade for neurodegeneration model studies.

Rat cerebellar granule neurons; Fura-2 Ca²⁺ assay; 100 μM NMDA/10 μM glycine.

Evidence Dimension	NMDAR blockade potency (IC₅₀)
Target Compound Data	IIc: IC₅₀ = 1.93 ± 0.21 μM
Comparator Or Baseline	Memantine: IC₅₀ = 1.5 ± 0.1 μM; IIb: IC₅₀ = 0.70 ± 0.12 μM
Quantified Difference	IIc is ~1.3-fold less potent than memantine; IIb is ~2.1-fold more potent than memantine
Conditions	Rat primary cerebellar granule neurons; Fura-2 intracellular Ca²⁺ assay; 100 μM NMDA + 10 μM glycine stimulation; data are means ± SEM of ≥3 independent experiments on 3 different culture batches

Why This Matters

IIc achieves potency comparable to the clinically approved memantine without the risk of excessive NMDAR blockade, a key factor for maintaining therapeutic tolerability in chronic neurodegenerative disease models.

• [1] Turcu AL, Companys-Alemany J, Phillips MB, Patel DS, Griñán-Ferré C, Loza MI, Brea JM, Pérez B, Soto D, Sureda FX, Kurnikova MG, Johnson JW, Pallàs M, Vázquez S. Design, synthesis, and in vitro and in vivo characterization of new memantine analogs for Alzheimer's disease. Eur J Med Chem. 2022 Jun 5;236:114354. Table 1; Section 2.2. View Source

Voltage-Dependent Block: IIc vs. Memantine & IIb

Voltage dependence of NMDAR block determines therapeutic tolerability: stronger voltage dependence (more block at hyperpolarized potentials, relief at depolarized potentials) is associated with preferential blockade of pathologically overactive channels while sparing physiological neurotransmission. In whole-cell patch-clamp recordings from tsA201 cells expressing rat GluN1/GluN2A receptors, IIc exhibited strong voltage dependence quantified by V₀ = 25.43 ± 0.54 mV and δ = 1.01 ± 0.02 [1]. These parameters are highly similar to literature values for memantine (V₀ ~26–30 mV, δ ~0.8–1.0) [1]. Critically, the more potent analog IIb showed significantly weaker voltage dependence: % block at +60 mV was 26.9 ± 4.7% for IIb and 20.6 ± 5.9% for analog 2, compared to −3.9 ± 2.5% for memantine (p < 0.001 for both vs. memantine) [1]. This weaker voltage dependence—indicating that IIb and 2 remain bound even at depolarized potentials—led to their explicit exclusion from further development, despite superior potency [1].

Voltage dependence

Head-to-head

IIc V₀ = 25.43 mV, δ = 1.01; IIb +60 mV block 26.9% vs. memantine ~0%

IIc voltage dependence matches memantine; IIb significantly weaker, excluded from in vivo model selection.

Whole-cell patch clamp; tsA201 cells; GluN1/GluN2A; 100 μM NMDA/10 μM glycine.

Evidence Dimension	Voltage dependence of NMDAR block (V₀ and δ; % block at +60 mV)
Target Compound Data	IIc: V₀ = 25.43 ± 0.54 mV; δ = 1.01 ± 0.02
Comparator Or Baseline	Memantine: V₀ ~26–30 mV, δ ~0.8–1.0 (literature); IIb: % block at +60 mV = 26.9 ± 4.7% (p < 0.001 vs. memantine: −3.9 ± 2.5%); Analog 2: % block at +60 mV = 20.6 ± 5.9% (p < 0.001 vs. memantine)
Quantified Difference	IIc V₀ and δ match memantine profile; IIb and 2 retain ~27% and ~21% block at +60 mV respectively vs. ~0% for memantine, indicating markedly weaker voltage dependence
Conditions	Whole-cell patch-clamp; tsA201 cells transfected with rat GluN1/GluN2A; 100 μM NMDA + 10 μM glycine; membrane potential steps from −60 mV to +60 mV

Why This Matters

IIc is the only benzohomoadamantane analog in the Turcu series that combines memantine-comparable potency with memantine-comparable voltage dependence—an essential dual requirement for in vivo candidate selection that the more potent IIb failed to meet.

• [1] Turcu AL, Companys-Alemany J, Phillips MB, Patel DS, Griñán-Ferré C, Loza MI, Brea JM, Pérez B, Soto D, Sureda FX, Kurnikova MG, Johnson JW, Pallàs M, Vázquez S. Design, synthesis, and in vitro and in vivo characterization of new memantine analogs for Alzheimer's disease. Eur J Med Chem. 2022 Jun 5;236:114354. Section 2.4; Fig. 4; Section 2.5. View Source

In Vitro DMPK and Cardiac Safety

IIc underwent comprehensive in vitro DMPK characterization including microsomal stability, cytochrome P450 (CYP) inhibition, and hERG channel liability. In human liver microsomes, 96% of IIc remained after 60 min incubation; in mouse liver microsomes, 77% remained, indicating high metabolic stability in both species [1]. No significant inhibition was observed against any of the five major CYP isoforms tested: CYP1A2 (9 ± 2% inhibition), CYP2C19 (21 ± 2%), CYP2C9 (9 ± 3%), CYP2D6 (15 ± 1%), CYP3A4-BFC (4 ± 2%), and CYP3A4-DBF (10 ± 2%), all at 10 μM [1]. At the same 10 μM concentration, IIc did not significantly inhibit the hERG channel, indicating low predicted cardiotoxicity risk [1]. While direct comparator DMPK data for memantine were not generated in the same study, the favorable multi-parameter profile across metabolic stability, CYP, and hERG endpoints was explicitly cited as the basis for advancing IIc (rather than IIb or 2) into in vivo efficacy studies [1].

DMPK / safety panel

Method context

Human microsomes: 96% remaining (60 min); CYP inhibition ≤21% across 5 isoforms; hERG: no significant inhibition at 10 μM

Clean in vitro ADME-Tox profile supports advancement to in vivo models; avoids common NMDAR antagonist liabilities.

Liver microsomes + NADPH, 60 min; recombinant CYP isoforms; hERG fluorescence assay.

Evidence Dimension	In vitro DMPK and safety pharmacology panel
Target Compound Data	IIc: human microsomal stability 96% remaining (60 min); mouse microsomal stability 77% remaining (60 min); CYP1A2 9%, CYP2C19 21%, CYP2C9 9%, CYP2D6 15%, CYP3A4-BFC 4%, CYP3A4-DBF 10% inhibition at 10 μM; hERG: no significant inhibition at 10 μM
Comparator Or Baseline	Memantine: primarily renally excreted unchanged; generally low CYP inhibition; no head-to-head DMPK data in same study (class-level inference only)
Quantified Difference	96% human microsomal stability and negligible CYP/hERG liability provided the explicit rationale for IIc's selection over IIb and 2 for in vivo studies
Conditions	Human and mouse liver microsomes + NADPH at 37 °C, 60 min; recombinant human CYP isoforms, fluorescence detection; hERG inhibition assay at 10 μM; see Table 2 of the primary reference for complete dataset

Why This Matters

IIc's clean DMPK profile—high metabolic stability, low CYP drug-drug interaction risk, and cardiac safety—distinguishes it from many research-grade NMDAR antagonists (e.g., ketamine, MK-801) that carry known metabolic or cardiac liabilities, making IIc a more translationally relevant tool compound.

• [1] Turcu AL, Companys-Alemany J, Phillips MB, Patel DS, Griñán-Ferré C, Loza MI, Brea JM, Pérez B, Soto D, Sureda FX, Kurnikova MG, Johnson JW, Pallàs M, Vázquez S. Design, synthesis, and in vitro and in vivo characterization of new memantine analogs for Alzheimer's disease. Eur J Med Chem. 2022 Jun 5;236:114354. Section 2.6; Table 2. View Source

Caco-2 Permeability and BBB Prediction

IIc was evaluated in the Caco-2 bidirectional permeability assay, yielding apparent permeability (Papp) values of 310 ± 41 nm/s (apical-to-basolateral, A→B) and 208 ± 12 nm/s (basolateral-to-apical, B→A), with a calculated efflux ratio (ER) of 0.7 ± 0.1 [1]. An efflux ratio <1 indicates that IIc is not a substrate for intestinal efflux transporters such as P-glycoprotein, supporting oral bioavailability potential. In the PAMPA-BBB assay, IIc was scored as CNS+ (positive predicted BBB permeability) [1]. Cytotoxicity was assessed in Neuro2A cells via MTT assay: IIc showed no cytotoxicity at the highest concentration tested (100 μM) after 24 h incubation [1]. These permeability and safety data, combined with the DMPK profile (Evidence Item 3), constituted the ADME-Tox package that qualified IIc for oral administration in the 5XFAD mouse model of Alzheimer's disease [1].

Permeability & CNS

Reported

Caco-2 Papp A→B 310 nm/s, ER 0.7; PAMPA-BBB CNS+; no Neuro2A cytotoxicity at 100 μM

High passive permeability without efflux liability; predicted brain penetration supports CNS tool compound selection.

Caco-2 monolayer; PAMPA-BBB artificial membrane; Neuro2A MTT, 24 h.

Evidence Dimension	Intestinal permeability, BBB permeability prediction, and neuronal cytotoxicity
Target Compound Data	IIc: Caco-2 Papp A→B = 310 ± 41 nm/s, B→A = 208 ± 12 nm/s, ER = 0.7 ± 0.1; PAMPA-BBB: CNS+; Neuro2A cytotoxicity: none at 100 μM (24 h)
Comparator Or Baseline	No direct head-to-head Caco-2 or PAMPA-BBB comparator data for memantine or other analogs from the same study; efflux ratio of 0.7 indicates absence of active efflux, a property not shared by all CNS-penetrant NMDAR antagonists
Quantified Difference	Efflux ratio <1 confirms no significant efflux transporter liability; CNS+ prediction and absence of cytotoxicity up to 100 μM further support translational candidacy
Conditions	Caco-2 monolayer; PAMPA-BBB artificial membrane; Neuro2A MTT assay, 24 h incubation

Why This Matters

The combination of high Caco-2 permeability without efflux liability, positive BBB penetration prediction, and neuronal safety provides procurement justification for IIc as a CNS-suitable NMDAR antagonist tool compound over alternatives that may have efflux or cytotoxicity concerns.

• [1] Turcu AL, Companys-Alemany J, Phillips MB, Patel DS, Griñán-Ferré C, Loza MI, Brea JM, Pérez B, Soto D, Sureda FX, Kurnikova MG, Johnson JW, Pallàs M, Vázquez S. Design, synthesis, and in vitro and in vivo characterization of new memantine analogs for Alzheimer's disease. Eur J Med Chem. 2022 Jun 5;236:114354. Section 2.6; Table 2; Section 4.7. View Source

In Vivo Efficacy in Alzheimer's Models

IIc and memantine were directly compared in two in vivo models of Alzheimer's disease pathology. In C. elegans expressing human Aβ (CL2006 strain), both IIc (0.1–10 μM) and memantine rescued motor deficits, and both compounds significantly reversed the disrupted chemotaxis behavior in the CL2355 strain [1]. In the 5XFAD transgenic mouse model of AD, oral administration of IIc (5 mg/kg/day, p.o., 4 weeks) enhanced working memory function to a degree comparable with memantine [1]. Mechanistically, IIc treatment increased Fyn-mediated GluN2B phosphorylation at Tyr1472 and elevated nuclear p-CREB protein levels, restoring the Fyn-GluN2B-CREB cell-survival signaling pathway while preventing synaptic NMDAR internalization [1]. IIc also rescued GluN2A and PSD-95 expression levels and restored calbindin D-28K protein levels in 5XFAD mice, indicating broader synaptic protection beyond NMDAR blockade alone [1].

In vivo model response

Head-to-head

Working memory endpoint improvement comparable to memantine in 5XFAD mice; Fyn-GluN2B-CREB signaling restoration

Reported model-response endpoints match memantine across C. elegans and mouse AD models; additional synaptic signaling evidence provided.

C. elegans CL2006/CL2355; 5XFAD mice, 5 mg/kg/day p.o. 4 weeks; behavioral and biochemical readouts.

Evidence Dimension	In vivo behavioral efficacy and molecular biomarker modulation in AD models
Target Compound Data	IIc: rescued motor deficits in CL2006 C. elegans (0.1–10 μM); reversed chemotaxis deficits in CL2355 C. elegans; enhanced working memory in 5XFAD mice (5 mg/kg/day, p.o., 4 weeks); increased Fyn-GluN2B-CREB signaling
Comparator Or Baseline	Memantine: comparable rescue of motor deficits and chemotaxis behavior in C. elegans; comparable enhancement of working memory in 5XFAD mice
Quantified Difference	IIc demonstrated in vivo efficacy comparable to memantine in both invertebrate and vertebrate AD models, with additional mechanistic evidence of synaptic signaling pathway restoration (Fyn-GluN2B-CREB activation, PSD-95 rescue)
Conditions	C. elegans strains: N2 wild-type, CL2006 (Aβ), CL2122, CL2355; 6-month-old female 5XFAD mice; oral gavage; 4-week chronic treatment; behavioral and biochemical endpoints

Why This Matters

IIc is one of very few memantine analogs to demonstrate memantine-comparable in vivo efficacy across two AD model species while simultaneously providing mechanistic evidence of pro-survival synaptic signaling restoration, making it a uniquely characterized tool for studying NMDAR-mediated neurodegeneration.

• [1] Turcu AL, Companys-Alemany J, Phillips MB, Patel DS, Griñán-Ferré C, Loza MI, Brea JM, Pérez B, Soto D, Sureda FX, Kurnikova MG, Johnson JW, Pallàs M, Vázquez S. Design, synthesis, and in vitro and in vivo characterization of new memantine analogs for Alzheimer's disease. Eur J Med Chem. 2022 Jun 5;236:114354. Section 2.7. View Source

NMDAR Antagonist 4 (IIc) Application Scenarios

Chronic Oral Dosing in Murine Alzheimer's Models

IIc is uniquely positioned for chronic oral administration studies in AD transgenic mouse models (e.g., 5XFAD) where sustained, moderate NMDAR blockade with favorable voltage dependence is required. At 5 mg/kg/day p.o. for 4 weeks, IIc enhanced working memory and restored synaptic GluN2A, PSD-95, and calbindin D-28K levels without observable toxicity [1]. Its high human microsomal stability (96% remaining at 60 min) and lack of CYP inhibition minimize confounding pharmacokinetic variables during long-term dosing protocols [1]. This application leverages the direct head-to-head validation of IIc against memantine in 5XFAD mice (Evidence Item 5).

Voltage-Dependent Block Kinetics in Recombinant Systems

IIc's precisely quantified voltage-dependence parameters (V₀ = 25.43 ± 0.54 mV; δ = 1.01 ± 0.02) make it an ideal reference compound for patch-clamp studies comparing open-channel blocker kinetics across NMDAR subunit compositions (e.g., GluN1/GluN2A vs. GluN1/GluN2B) [1]. Its voltage-dependence profile closely matches memantine, yet its distinct benzohomoadamantane scaffold enables structure-kinetic relationship studies that are not feasible with the adamantane-based memantine. The availability of IIb (weaker voltage dependence) and 2 from the same series provides built-in comparator compounds for studying how subtle structural modifications affect channel block kinetics (Evidence Item 2).

ADME-Tox Benchmarking for CNS NMDAR Antagonists

IIc's complete in vitro ADME-Tox dataset—including Caco-2 bidirectional permeability (Papp A→B 310 nm/s, ER 0.7), PAMPA-BBB (CNS+), human/mouse microsomal stability, five major CYP isoform inhibition profiles, hERG safety, and Neuro2A cytotoxicity (clean at 100 μM)—provides a well-characterized benchmark for medicinal chemistry programs developing next-generation NMDAR antagonists [1]. The efflux ratio <1 is particularly valuable for benchmarking against compounds that may be P-gp substrates. This scenario is supported by Evidence Items 3 and 4.

C. elegans Screening for Aβ Neuroprotection

IIc has been validated in multiple C. elegans AD models (CL2006, CL2122, CL2355) at concentrations of 0.1–10 μM, where it rescues both motor deficits and chemotaxis behavior [1]. This provides a reference compound for high-throughput or medium-throughput phenotypic screening of novel NMDAR modulators in a genetically tractable invertebrate system. The direct comparison with memantine in the same C. elegans assays (Evidence Item 5) establishes effect size benchmarks for hit selection in screening campaigns.

Application

Selection Property

Validation Focus

Oral neurodegeneration model studies

Sustained moderate NMDAR blockade with memantine-comparable voltage dependence

Working memory endpoint and synaptic biomarker (GluN2A, PSD-95, calbindin) restoration assessment

Patch-clamp NMDAR subunit kinetics

Precisely quantified voltage dependence (V₀, δ) matching memantine; distinct benzohomoadamantane scaffold

Structure-kinetic relationship studies; comparison with IIb and 2 from same chemical series

CNS ADME-Tox benchmarking

Complete in vitro panel: Caco-2, PAMPA-BBB, microsomal stability, CYP inhibition, hERG, cytotoxicity

Benchmarking metabolic stability, efflux liability, and safety-related endpoint profiling for CNS tool compounds

C. elegans Aβ toxicity screening

Validated reference compound at 0.1–10 μM across multiple transgenic AD strains

Locomotor and chemotaxis endpoint rescue; memantine comparator benchmarking for hit selection

• [1] Turcu AL, Companys-Alemany J, Phillips MB, Patel DS, Griñán-Ferré C, Loza MI, Brea JM, Pérez B, Soto D, Sureda FX, Kurnikova MG, Johnson JW, Pallàs M, Vázquez S. Design, synthesis, and in vitro and in vivo characterization of new memantine analogs for Alzheimer's disease. Eur J Med Chem. 2022 Jun 5;236:114354. doi: 10.1016/j.ejmech.2022.114354. PMID: 35453065; PMCID: PMC9106868. View Source